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Compound of Interest

Compound Name: Trelagliptin Succinate

Cat. No.: B560024

Trelagliptin Succinate (chemical formula: C1sH20FNs02:CaHeO4) is known to exist in various
solid forms, including different crystalline polymorphs and solvates.[1][5][6] Polymorphism, the
ability of a substance to exist in two or more crystalline forms with different arrangements of
molecules in the crystal lattice, can significantly impact the physicochemical properties of a
drug, such as its solubility, dissolution rate, and stability.[1][7][8][9] Therefore, thorough
characterization of the crystal structure is a fundamental aspect of its pharmaceutical
development. Studies have shown that Trelagliptin Succinate can convert to a more stable
hemi-succinate form in the presence of polar solvents.[10]

Crystallographic Data of Trelagliptin and its Salts

The crystal structure of Trelagliptin Succinate has been primarily characterized using X-ray
powder diffraction (XRD).[11] While a complete single-crystal X-ray diffraction (SCXRD)
analysis for the succinate salt is not readily available in the public domain, data for the free
base form of Trelagliptin has been published.

Table 1: Crystallographic Data for Trelagliptin Free Base
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Parameter Value
Crystal System Monoclinic
Space Group P1211
a (A) 7.1057
b (A) 7.8894
c (A 15.5407
o (°) 920

B (°) 97.3250
y () 920
Volume (A3)

A 2

Source: PubChem CID 15983988[12]

Table 2: Powder X-ray Diffraction Data for Trelagliptin
Succinate
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Parameter Value
Crystal System Triclinic
Space Group P1

a (A) 18.481(6)
b (A) 8.120(4)
c (A 7.903(4)
a (%) 89.972(0)
B (°) 97.722(4)
y () 90.120(0)
Volume (A3) 1175.37
A 2

Source: Cambridge Crystallographic Data
Centre[11]

Experimental Protocols for Solid-State
Characterization

The characterization of Trelagliptin Succinate's crystal structure involves a combination of
analytical techniques. The primary methods include Single-Crystal X-ray Diffraction (SCXRD),
Powder X-ray Diffraction (PXRD), Differential Scanning Calorimetry (DSC), and
Thermogravimetric Analysis (TGA).

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is a powerful technique that provides precise information about the three-dimensional
arrangement of atoms within a crystal.[13]

Methodology:
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o Crystal Growth: High-quality single crystals of Trelagliptin Succinate are grown using
techniques such as slow evaporation of a saturated solution, vapor diffusion, or cooling
crystallization. Solvents like methanol, ethanol, or isopropanol may be employed.[14][15]

o Crystal Mounting: A suitable single crystal (typically < 0.5 mm) is mounted on a goniometer
head.

o Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray
beam is directed at the crystal, and the diffracted X-rays are collected by a detector as the
crystal is rotated.[16]

» Structure Solution and Refinement: The diffraction data is processed to determine the unit
cell dimensions and space group. The crystal structure is then solved using direct methods
or Patterson methods and refined to obtain the final atomic coordinates and molecular
structure.[13]

Powder X-ray Diffraction (PXRD)

PXRD is a fundamental technique for identifying crystalline phases and analyzing
polymorphism.[8][17][18]

Methodology:

o Sample Preparation: A powdered sample of Trelagliptin Succinate is gently packed into a
sample holder.[11] A flat, smooth surface is required to minimize preferred orientation effects.

e Instrument Setup: A powder diffractometer is used, typically with Cu Ka radiation (A =
1.54056 A).[11]

» Data Collection: The sample is scanned over a range of 26 angles, and the intensity of the
diffracted X-rays is recorded.

o Data Analysis: The resulting diffraction pattern, a plot of intensity versus 26, serves as a
unique “fingerprint" for the crystalline form.[18] The pattern is compared to reference data to
identify the polymorph.[19] Indexing software can be used to determine the unit cell
parameters from the peak positions.[11]
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Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions in a material as a

function of temperature, providing information on melting points, phase transitions, and purity.
[71[91[20]

Methodology:

Sample Preparation: A small amount of Trelagliptin Succinate (typically 1-5 mg) is
accurately weighed into an aluminum pan, which is then hermetically sealed.[7][20]

Instrument Setup: The sample and an empty reference pan are placed in the DSC cell.

Thermal Program: The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen
purge.[7]

Data Analysis: The heat flow to the sample is measured relative to the reference.
Endothermic events (like melting) and exothermic events (like crystallization) are observed
as peaks in the DSC thermogram. The melting point is determined from the onset or peak of
the melting endotherm.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, which is useful

for determining the presence of solvates or hydrates and assessing thermal stability.[21][22]

Methodology:

Sample Preparation: A small amount of Trelagliptin Succinate is placed in a tared TGA pan.

Instrument Setup: The pan is placed in a microbalance within a furnace.

Thermal Program: The sample is heated at a controlled rate under a specific atmosphere
(e.g., nitrogen).

Data Analysis: The weight of the sample is continuously recorded. A weight loss step in the
TGA curve indicates the loss of volatile components, such as solvent or water, or thermal
decomposition.[22]
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Visualization of Analytical Workflows

The following diagrams illustrate the logical flow of experiments in the solid-state
characterization of Trelagliptin Succinate.
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Caption: Workflow for Polymorph Screening and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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